Cas no 1421494-56-5 (N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide)

N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide is a fluorinated organic compound featuring a benzamide core linked to a 3-fluorophenyl and 2-oxopyrrolidine moiety. Its structural complexity offers potential as an intermediate in pharmaceutical synthesis, particularly for compounds targeting neurological or metabolic pathways. The fluorophenyl group enhances binding affinity and metabolic stability, while the 2-oxopyrrolidine fragment may contribute to conformational rigidity, improving selectivity. This compound’s well-defined stereochemistry and functional group diversity make it valuable for medicinal chemistry research, enabling derivatization for structure-activity relationship studies. High-purity synthesis ensures reproducibility in biological evaluations. Suitable for controlled reactions, it serves as a versatile scaffold in drug discovery.
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide structure
1421494-56-5 structure
Product Name:N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
CAS No:1421494-56-5
MF:C20H21FN2O2
MW:340.391348600388
CID:5869622
PubChem ID:71784592
Update Time:2025-05-20

N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
    • VU0531955-1
    • AKOS024531964
    • N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)benzamide
    • CHEMBL3444168
    • F6100-0091
    • 1421494-56-5
    • Inchi: 1S/C20H21FN2O2/c21-17-9-4-6-15(12-17)13-18(23-11-5-10-19(23)24)14-22-20(25)16-7-2-1-3-8-16/h1-4,6-9,12,18H,5,10-11,13-14H2,(H,22,25)
    • InChI Key: INORDEWIIQOXKM-UHFFFAOYSA-N
    • SMILES: C(NCC(N1CCCC1=O)CC1=CC=CC(F)=C1)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 340.15870608g/mol
  • Monoisotopic Mass: 340.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.4Ų

N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6100-0091-2μmol
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
2μmol
$57.0 2023-09-09
Life Chemicals
F6100-0091-5μmol
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
5μmol
$63.0 2023-09-09
Life Chemicals
F6100-0091-10μmol
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
10μmol
$69.0 2023-09-09
Life Chemicals
F6100-0091-20μmol
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
20μmol
$79.0 2023-09-09
Life Chemicals
F6100-0091-1mg
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
1mg
$54.0 2023-09-09
Life Chemicals
F6100-0091-2mg
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
2mg
$59.0 2023-09-09
Life Chemicals
F6100-0091-3mg
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
3mg
$63.0 2023-09-09
Life Chemicals
F6100-0091-4mg
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
4mg
$66.0 2023-09-09
Life Chemicals
F6100-0091-5mg
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
5mg
$69.0 2023-09-09
Life Chemicals
F6100-0091-10mg
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide
1421494-56-5
10mg
$79.0 2023-09-09

Additional information on N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide

N-[3-(3-Fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide: A Comprehensive Overview

N-[3-(3-Fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide (CAS No. 1421494-56-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide.

Chemical Structure and Synthesis

The chemical structure of N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide is defined by its complex arrangement of functional groups. The compound consists of a benzamide moiety attached to a propyl chain, which is further substituted with a 3-fluorophenyl group and a 2-oxopyrrolidine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide typically involves multi-step reactions. One common approach is to start with the formation of the 2-oxopyrrolidine ring through a cyclization reaction, followed by the introduction of the 3-fluorophenyl group via a coupling reaction. The final step involves the amide formation between the propyl chain and benzoyl chloride or benzoic acid. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

Pharmacological Properties

N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide has been extensively studied for its pharmacological properties, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy.

Additionally, N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide has demonstrated anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis and asthma. The compound's ability to modulate inflammatory pathways has been attributed to its interaction with specific receptors and signaling molecules.

Clinical Trials and Research Advancements

The therapeutic potential of N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide has been further validated through preclinical and clinical studies. Preclinical studies have shown that this compound effectively reduces tumor growth in animal models of cancer, demonstrating its efficacy as an anticancer agent. Moreover, it has exhibited low toxicity and good pharmacokinetic properties, which are essential for successful drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide in human subjects. Early results from phase I trials have been promising, with the compound showing favorable safety profiles and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

Future Perspectives and Challenges

The future prospects for N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide are promising, but several challenges remain. One of the key challenges is optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, further research is needed to fully understand the mechanism of action and identify any potential off-target effects.

In conclusion, N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]benzamide (CAS No. 1421494-56-5) is a promising compound with significant therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies and clinical trials will continue to shed light on its full potential and pave the way for its development as a novel therapeutic agent.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司